Cas no 956324-28-0 (Carbamic acid, N-[(1R,2R)-2-(hydroxymethyl)cyclohexyl]-, 1,1-dimethylethyl ester, rel-)

• Product Name: Carbamic acid, N-[(1R,2R)-2-(hydroxymethyl)cyclohexyl]-, 1,1-dimethylethyl ester, rel-
• CAS No: 956324-28-0
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 6033658
• PubChem ID: 59007493
• Update Time: 2025-06-13

Carbamic acid, N-[(1R,2R)-2-(hydroxymethyl)cyclohexyl]-, 1,1-dimethylethyl ester, rel- Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R,2R)-2-(hydroxymethyl)cyclohexyl]-, 1,1-dimethylethyl ester, rel-
• rel-1,1-Dimethylethyl N-[(1R,2R)-2-(hydroxymethyl)cyclohexyl]carbamate
• rel-tert-Butyl ((1R,2R)-2-(hydroxymethyl)cyclohexyl)carbamate
• SCHEMBL649961
• Carbamic acid, N-((1S,2S)-2-(hydroxymethyl)cyclohexyl)-, 1,1-dimethylethyl ester
• tert-butyl [(1S,2S)-2-(hydroxymethyl)cyclohexyl]carbamate
• 956324-28-0
• 956325-23-8
• tert-butyl[(1s,2s)-2-(hydroxymethyl)cyclohexyl]carbamate
• EN300-7201900
• UNII-3U9GRC15GB
• XUFBETUUQRMWRY-ZJUUUORDSA-N
• tert-butyl N-[(1S,2S)-2-(hydroxymethyl)cyclohexyl]carbamate
• tert-Butyl ((1S,2S)-2-(hydroxymethyl)cyclohexyl)carbamate
• 3U9GRC15GB
• tert-Butyl-N-((1S,2S)-2-(hydroxymethyl)cyclohexyl)carbamate
• tert-butyl (1s,2s)-2-(hydroxymethyl)cyclohexylcarbamate

• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13-10-7-5-4-6-9(10)8-14/h9-10,14H,4-8H2,1-3H3,(H,13,15)/t9-,10+/m0/s1
• InChI Key： XUFBETUUQRMWRY-VHSXEESVSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CCCC[C@H]1CO

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 351.6±11.0 °C(Predicted)
• pka: 12.39±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid, N-[(1R,2R)-2-(hydroxymethyl)cyclohexyl]-, 1,1-dimethylethyl ester, rel-

Comprehensive Overview of Carbamic acid, N-[(1R,2R)-2-(hydroxymethyl)cyclohexyl]-, 1,1-dimethylethyl ester, rel- (CAS No. 956324-28-0)

Carbamic acid, N-[(1R,2R)-2-(hydroxymethyl)cyclohexyl]-, 1,1-dimethylethyl ester, rel- (CAS No. 956324-28-0) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a tert-butyl carbamate derivative, is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the development of bioactive molecules. Its rel- configuration indicates the relative stereochemistry of the chiral centers, which is crucial for its reactivity and biological activity.

The growing interest in chiral building blocks and stereoselective synthesis has positioned this compound as a topic of relevance in modern organic chemistry. Researchers are increasingly exploring its potential in the design of enzyme inhibitors and small-molecule therapeutics, aligning with trends in personalized medicine and targeted drug delivery. The compound's hydroxymethylcyclohexyl moiety contributes to its versatility, enabling modifications for enhanced solubility or binding affinity in drug candidates.

From a synthetic perspective, Carbamic acid, N-[(1R,2R)-2-(hydroxymethyl)cyclohexyl]-, 1,1-dimethylethyl ester, rel- is often utilized in peptide coupling reactions and protecting group strategies. The tert-butyloxycarbonyl (Boc) group is a widely employed protecting group in organic synthesis, and its presence in this compound facilitates selective deprotection under mild acidic conditions. This feature is particularly valuable in multi-step syntheses, where chemoselectivity is paramount.

Recent advancements in green chemistry have also spurred interest in optimizing the synthesis of such intermediates. Questions like "How to improve the yield of chiral carbamates?" or "What are the eco-friendly alternatives for Boc protection?" reflect the evolving priorities in chemical manufacturing. The compound's stability under various conditions makes it a candidate for flow chemistry applications, which are gaining traction for their efficiency and scalability.

Analytical characterization of CAS No. 956324-28-0 typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity and correct stereochemical assignment. These methods address common queries like "How to confirm the purity of chiral intermediates?" or "What analytical tools are best for carbamate verification?", which are frequently searched by quality control professionals and researchers.

In the context of drug discovery, this compound's structural features align with the demand for bioisosteres and conformationally restricted analogs. Its cyclohexyl ring system mimics common pharmacophores, while the hydroxymethyl group offers a handle for further derivatization. Such properties are critical in addressing challenges like metabolic stability and blood-brain barrier penetration, topics frequently discussed in medicinal chemistry forums.

The commercial availability of Carbamic acid, N-[(1R,2R)-2-(hydroxymethyl)cyclohexyl]-, 1,1-dimethylethyl ester, rel- through specialty chemical suppliers underscores its industrial relevance. Procurement-related searches, such as "Where to buy high-purity Boc-protected cyclohexyl derivatives?" or "What is the shelf life of chiral carbamates?", highlight practical considerations for end-users. Proper storage recommendations—typically under inert atmospheres at low temperatures—are essential to maintain its integrity.

Looking ahead, the compound's role in catalysis and asymmetric synthesis continues to expand. Innovations in organocatalysis and transition metal-catalyzed transformations often leverage such chiral auxiliaries, addressing the pharmaceutical industry's need for enantiomerically pure compounds. This aligns with broader trends toward sustainable chiral technologies, a hot topic in academic and industrial research circles.

In summary, Carbamic acid, N-[(1R,2R)-2-(hydroxymethyl)cyclohexyl]-, 1,1-dimethylethyl ester, rel- (CAS No. 956324-28-0) represents a multifaceted tool in synthetic and medicinal chemistry. Its structural complexity, combined with practical synthetic utility, ensures its continued importance in advancing molecular design and therapeutic innovation. As research priorities shift toward precision chemistry and sustainable practices, this compound is poised to remain a key player in the chemical sciences.